Cas no 82958-68-7 (2-[3-({4-[(Diaminomethylidene)amino]butyl}amino)propyl]guanidine sulfate(1:1))

• Product Name: 2-[3-({4-[(Diaminomethylidene)amino]butyl}amino)propyl]guanidine sulfate(1:1)
• CAS No: 82958-68-7
• MF: C₉H₂₅N₇O₄S
• MW: 327.404299497604
• CID: 883526
• PubChem ID: 273115
• Update Time: 2025-04-19

2-[3-({4-[(Diaminomethylidene)amino]butyl}amino)propyl]guanidine sulfate(1:1) Chemical and Physical Properties

Names and Identifiers

• 2-[3-[4-(diaminomethylideneamino)butylamino]propyl]guanidine,sulfuric acid
• DTXSID10297782
• NSC-118067
• NSC118067
• 82958-68-7
• 2-[3-({4-[(diaminomethylidene)amino]butyl}amino)propyl]guanidine sulfate(1:1)
• 2-[3-({4-[(Diaminomethylidene)amino]butyl}amino)propyl]guanidine sulfate(1:1)

• Inchi： 1S/C9H23N7.H2O4S/c10-8(11)15-6-2-1-4-14-5-3-7-16-9(12)13;1-5(2,3)4/h14H,1-7H2,(H4,10,11,15)(H4,12,13,16);(H2,1,2,3,4)
• InChI Key： VFTOAYKDOXUZTG-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N(CCC/N=C(\N)/N)CCCC/N=C(\N)/N

Computed Properties

• Exact Mass: 327.16887348g/mol
• Monoisotopic Mass: 327.16887348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 297
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 224Ų